Cas no 1448060-29-4 (5-{(2-fluorophenyl)methanesulfonylmethyl}-N-methylfuran-2-carboxamide)

• Product Name: 5-{(2-fluorophenyl)methanesulfonylmethyl}-N-methylfuran-2-carboxamide
• CAS No: 1448060-29-4
• MF: C₁₄H₁₄FNO₄S
• MW: 311.328666210175
• CID: 5914959
• PubChem ID: 71794686
• Update Time: 2025-06-13

5-{(2-fluorophenyl)methanesulfonylmethyl}-N-methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-{(2-fluorophenyl)methanesulfonylmethyl}-N-methylfuran-2-carboxamide
• 5-(((2-fluorobenzyl)sulfonyl)methyl)-N-methylfuran-2-carboxamide
• F6253-3664
• AKOS024545422
• 1448060-29-4
• 5-[(2-fluorophenyl)methylsulfonylmethyl]-N-methylfuran-2-carboxamide
• 5-{[(2-fluorophenyl)methanesulfonyl]methyl}-N-methylfuran-2-carboxamide

• Inchi： 1S/C14H14FNO4S/c1-16-14(17)12-8-7-11(20-12)13(21(2,18)19)9-5-3-4-6-10(9)15/h3-8,13H,1-2H3,(H,16,17)
• InChI Key： BHWCKTNTQSKISF-UHFFFAOYSA-N
• SMILES： O1C(C(C2=CC=CC=C2F)S(C)(=O)=O)=CC=C1C(NC)=O

Computed Properties

• Exact Mass: 311.06275726g/mol
• Monoisotopic Mass: 311.06275726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-{(2-fluorophenyl)methanesulfonylmethyl}-N-methylfuran-2-carboxamide

Introduction to 5-{(2-fluorophenyl)methanesulfonylmethyl}-N-methylfuran-2-carboxamide (CAS No. 1448060-29-4)

5-{(2-fluorophenyl)methanesulfonylmethyl}-N-methylfuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1448060-29-4, represents a novel molecular entity with a unique structural framework that combines a fluorinated aromatic ring, a methanesulfonyl group, and a furan-based amide moiety. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a subject of intense study for potential therapeutic applications.

The structural design of 5-{(2-fluorophenyl)methanesulfonylmethyl}-N-methylfuran-2-carboxamide is meticulously crafted to interact with biological targets in a highly specific manner. The 2-fluorophenyl moiety is particularly noteworthy, as fluorine substitution in aromatic compounds often enhances metabolic stability and binding affinity to biological receptors. This feature is widely exploited in the development of modern pharmaceuticals, where fluorinated derivatives exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

Furthermore, the methanesulfonyl group in the compound’s structure contributes to its lipophilicity and electronic properties, which are critical factors in determining its interaction with biological targets. The combination of these groups with the N-methylfuran-2-carboxamide backbone creates a molecule with potential dual functionality, capable of modulating multiple biological pathways simultaneously. Such multifaceted activity is highly desirable in drug discovery, as it may lead to the development of more effective and less toxic therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of furan-based compounds. The furan ring in 5-{(2-fluorophenyl)methanesulfonylmethyl}-N-methylfuran-2-carboxamide serves as a versatile scaffold that can be modified to achieve specific biological effects. Furan derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The unique electronic distribution within the furan ring allows for strong interactions with biological molecules, making it an attractive component in drug design.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that 5-{(2-fluorophenyl)methanesulfonylmethyl}-N-methylfuran-2-carboxamide may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. Preliminary studies have suggested that the compound can modulate key signaling pathways involved in cell proliferation and survival, offering a promising lead for further development.

The synthesis of 5-{(2-fluorophenyl)methanesulfonylmethyl}-N-methylfuran-2-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations, including fluorination, sulfonylation, and amide bond formation. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and flow chemistry, have been employed to enhance efficiency and scalability.

From a computational chemistry perspective, the molecular properties of 5-{(2-fluorophenyl)methanesulfonylmethyl}-N-methylfuran-2-carboxamide have been extensively modeled to predict its behavior in biological systems. Molecular docking studies have revealed potential binding interactions with target proteins, providing insights into its mechanism of action. These computational approaches are increasingly integral to drug discovery pipelines, as they allow researchers to rapidly screen large libraries of compounds and identify promising candidates for experimental validation.

The pharmacokinetic profile of 5-{(2-fluorophenyl)methanesulfonylmethyl}-N-methylfuran-2-carboxamide is another critical area of investigation. Fluorinated compounds often exhibit enhanced bioavailability due to improved lipophilicity and resistance to metabolic degradation. However, achieving optimal pharmacokinetic properties requires careful balancing of structural features to avoid adverse effects such as toxicity or poor absorption. Preclinical studies are underway to evaluate the compound’s distribution, metabolism, excretion (DME), and overall safety profile.

In conclusion,5-{(2-fluorophenyl)methanesulfonylmethyl}-N-methylfuran-2-carboxamide (CAS No. 1448060-29-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutics targeting various diseases. As research progresses，this compound is poised to contribute significantly to advancements in medicinal chemistry and drug discovery.